Cas no 847802-80-6 (1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-)

847802-80-6 structure
Product name:1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- 847802-80-6
- 1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
- DTXSID40478966
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- Inchi: InChI=1S/C17H12O7/c1-8-2-4-9(5-3-8)14(18)10-6-12(16(21)22)13(17(23)24)7-11(10)15(19)20/h2-7H,1H3,(H,19,20)(H,21,22)(H,23,24)
- InChI Key: AWDBXGGSMBRVBQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 328.05830272Da
- Monoisotopic Mass: 328.05830272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 129Ų
1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)- Related Literature
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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